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Introduction

2-lodophenol (CAS No. 533-58-4) is an aromatic organic compound recognized for its utility in
organic synthesis and its potential as an antimicrobial agent.[1][2][3][4] As a member of the
halophenol class, it exhibits both antifungal and disinfectant properties.[2][4] Phenolic
compounds, in general, exert their antimicrobial effects by disrupting microbial cell membranes,
leading to the leakage of intracellular components and inhibition of essential enzymes.[5] This
document provides detailed application notes and standardized protocols for evaluating the
antifungal and disinfectant efficacy of 2-lodophenol.

Antifungal Applications

The antifungal activity of 2-lodophenol can be quantified through the determination of its
Minimum Inhibitory Concentration (MIC) and by assessing the zone of inhibition in agar
diffusion assays. While specific MIC data for 2-lodophenol against a wide range of fungi is not
extensively published, related halophenol compounds have demonstrated significant fungitoxic
activity. For instance, 5-iodo-2-nitrophenol has been shown to inhibit various fungi at
concentrations below 10 pg/ml.[6]

Mechanism of Antifungal Action
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The proposed mechanism of action for phenolic compounds like 2-lodophenol involves the
disruption of the fungal cell membrane. This leads to increased permeability, leakage of
cytoplasmic contents, and ultimately, cell death. Additionally, these compounds can denature
essential proteins and enzymes within the fungal cell.[7][8]
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Proposed antifungal mechanism of 2-lodophenol.

Quantitative Antifungal Data (lllustrative)

The following table presents illustrative Minimum Inhibitory Concentration (MIC) data for 2-
lodophenol against common fungal pathogens, based on the expected activity of halophenols.

lllustrative MIC Range

Fungal Species Type (ugimL)
Candida albicans Yeast 8-32
Aspergillus fumigatus Mold 16 - 64
Trichophyton rubrum Dermatophyte 4-16
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Experimental Protocol: Antifungal Susceptibility Testing
(Broth Microdilution)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines
for antifungal susceptibility testing of yeasts and filamentous fungi.[9][10]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Determination_of_Minimum_Inhibitory_Concentration_MIC_for_Antifungal_Agent_21.pdf
https://scispace.com/pdf/minimum-inhibitory-concentration-mic-assay-for-antifungal-2z9ea34446.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Grepare 2-lodophenol Stock Solutior)

Perform Serial Dilutions in 96-Well Plate FIEREE SiEmsntizEe AU et
(0.5 McFarland)

Inoculate Microplate

Encubate at 35°C for 24-48 hours)

(Read MIC (Lowest Concentration with No Visible GrovvthD

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

(e.g., Stainless Steel Coupons)

N 7

Gnoculate Test Surfaces and Allow to Dry)

'

Gpply 2-lodophenol Solution to Surfaces)

'

Allow Specified Contact Time

:
Neutralize Disinfectant Action

;

(Recover Surviving Microorganisms)
;

(Plate Serial Dilutions and Count Colonies)

:

( Calculate Logio Reduction )

(Prepare ) SIS 11 Surfaces) Grepare Standardized Microbial Inoculurr)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b132878?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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